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Compound of Interest

Compound Name: 2-Chloroisonicotinaldehyde

Cat. No.: B027911

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety data and handling
precautions for 2-Chloroisonicotinaldehyde (CAS No: 101066-61-9). The information herein
is compiled to ensure the safe use, storage, and disposal of this compound in a laboratory and

research setting.

Chemical Identification and Physical Properties

2-Chloroisonicotinaldehyde, also known as 2-Chloro-4-pyridinecarboxaldehyde, is a
chemical intermediate used in various synthetic processes.[1][2][3][4] It is important to be
aware of its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of 2-Chloroisonicotinaldehyde
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Property Value Source
Molecular Formula C6H4CINO [1114]
Molecular Weight 141.56 g/mol [1][4]
Appearance White to yellow solid; powder o
to crystal
Melting Point 46-50 °C [1]
Boiling Point 243.4 £ 20.0 °C (Predicted) [1]
Density 1.332 + 0.06 g/cm? (Predicted) [1]
Flash Point >230 °C [1]
Solubility No data available
Sensitivity Air Sensitive [1]

Hazard Identification and GHS Classification

2-Chloroisonicotinaldehyde is classified as a hazardous substance. The following table

summarizes its GHS classification.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation.[5]
o H319: Causes serious eye
Eye Irritation 2A o
irritation.[5]
Specific target organ toxicity — )
] ] H335: May cause respiratory
single exposure (Respiratory 3 S
irritation.[5]
system)
Acute Oral Toxicity 4 H302: Harmful if swallowed.[4]

Skin Sensitization

H317: May cause an allergic

skin reaction.[4]
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Signal Word: Warning[4][5]
Hazard Pictograms:

walt text

Handling and Storage Precautions

Proper handling and storage are crucial to minimize risks associated with 2-
Chloroisonicotinaldehyde.

Handling:

Handle in a well-ventilated place or under a chemical fume hood.[6][7]

« Avoid formation of dust and aerosols.[6][7]

e Avoid contact with skin, eyes, and clothing.[6][7]

o Wear suitable protective clothing, gloves, and eye/face protection.[5][6]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

e Wash hands thoroughly after handling.[5][8]

e Do not eat, drink, or smoke when using this product.[9]

Storage:

Store in a dry, cool, and well-ventilated place.[7][9]

Keep container tightly closed.[5][7]

Store under an inert gas (nitrogen or argon) at 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents.[7]

Store locked up.[5][9]
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 2-

Chloroisonicotinaldehyde.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[6][7]

Skin Protection

Handle with chemical-impermeable gloves that
satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374. Wear

fire/flame resistant and impervious clothing.[6]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate cartridge. A NIOSH/MSHA or
European Standard EN 149 approved respirator
should be used.[6][7]

Hygiene Measures

Immediately change contaminated clothing.
Apply preventive skin protection. Wash hands

and face after working with the substance.[5][8]

First Aid Measures

In case of exposure, immediate medical attention is necessary.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration. Consult a doctor
immediately.[5][6]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[5][6]

Rinse cautiously with pure water for at least 15
minutes, also under the eyelids. Remove

Eye Contact ]
contact lenses if present and easy to do.

Consult a doctor/ophthalmologist.[5][6]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Fire Fighting and Accidental Release Measures

Fire Fighting:
o Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

o Specific hazards: May emit toxic fumes under fire conditions, including carbon oxides,
nitrogen oxides, and hydrogen chloride gas.[8]

» Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]
Accidental Release:

o Personal precautions: Evacuate personnel to safe areas. Use personal protective
equipment. Ensure adequate ventilation. Remove all sources of ignition.[5][6] Avoid
breathing dust, vapors, mist, or gas.[6][3]
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e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[5][6][8]

o Methods for cleaning up: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment. Sweep
up and shovel into suitable containers.[6][7]

Toxicological Information

Detailed toxicological studies for 2-Chloroisonicotinaldehyde are not widely available in the
provided search results. The hazard classification suggests it is harmful if swallowed and
causes skin, eye, and respiratory irritation.[4][5]

Table 5: Acute Toxicity (Predicted/Inferred)

Route Effect

Oral Harmful if swallowed.[4]
Inhalation May cause respiratory irritation.[5]
Dermal Causes skin irritation.[5]

Eye Causes serious eye irritation.[5]

No specific LD50 or LC50 data was found in the provided search results.

Experimental Protocols and Methodologies

The provided Safety Data Sheets and chemical information portals do not include detailed
experimental protocols for the toxicological and physical property data presented. This data is
typically generated following standardized guidelines, such as those from the OECD
(Organisation for Economic Co-operation and Development), but the specific reports are not
publicly available.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-
Chloroisonicotinaldehyde in a research environment.
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Caption: Workflow for Safe Handling of 2-Chloroisonicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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